1-{[1-(difluoromethyl)-3-methyl-1H-pyrazol-4-yl]sulfonyl}-4-(1-naphthylmethyl)piperazine
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Overview
Description
1-{[1-(difluoromethyl)-3-methyl-1H-pyrazol-4-yl]sulfonyl}-4-(1-naphthylmethyl)piperazine is a complex organic compound that has garnered interest due to its unique structural features and potential applications in various scientific fields. This compound is characterized by the presence of a difluoromethyl group, a pyrazole ring, a sulfonyl group, and a naphthylmethyl-substituted piperazine ring, making it a versatile molecule for research and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-{[1-(difluoromethyl)-3-methyl-1H-pyrazol-4-yl]sulfonyl}-4-(1-naphthylmethyl)piperazine typically involves multiple steps:
Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic conditions.
Introduction of the Difluoromethyl Group: The difluoromethyl group is introduced via a nucleophilic substitution reaction using a difluoromethylating agent such as bromodifluoromethane.
Sulfonylation: The sulfonyl group is added through a sulfonyl chloride reagent in the presence of a base like triethylamine.
Piperazine Substitution: The final step involves the reaction of the sulfonylated pyrazole with 1-naphthylmethylpiperazine under basic conditions to form the target compound.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors for better control of reaction conditions, higher yields, and reduced production costs.
Chemical Reactions Analysis
Types of Reactions
1-{[1-(difluoromethyl)-3-methyl-1H-pyrazol-4-yl]sulfonyl}-4-(1-naphthylmethyl)piperazine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophilic and electrophilic substitution reactions can occur, particularly at the pyrazole and piperazine rings.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution.
Major Products
Oxidation: Formation of sulfoxides or sulfones.
Reduction: Formation of corresponding alcohols or amines.
Substitution: Halogenated derivatives or other substituted products.
Scientific Research Applications
1-{[1-(difluoromethyl)-3-methyl-1H-pyrazol-4-yl]sulfonyl}-4-(1-naphthylmethyl)piperazine has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as an efflux pump inhibitor in bacterial studies.
Medicine: Explored for its potential therapeutic effects, particularly in antimicrobial resistance.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-{[1-(difluoromethyl)-3-methyl-1H-pyrazol-4-yl]sulfonyl}-4-(1-naphthylmethyl)piperazine involves its interaction with molecular targets such as bacterial efflux pumps. By inhibiting these pumps, the compound can increase the susceptibility of bacteria to antibiotics, thereby enhancing their effectiveness . The pathways involved include the disruption of membrane morphology and blocking efflux activity, leading to cell death at higher concentrations .
Comparison with Similar Compounds
Similar Compounds
1-(1-Naphthylmethyl)piperazine: Shares the naphthylmethyl-piperazine structure but lacks the pyrazole and difluoromethyl groups.
Phenylalanine-arginine β-naphthylamide: Another efflux pump inhibitor with a different structural framework.
Uniqueness
1-{[1-(difluoromethyl)-3-methyl-1H-pyrazol-4-yl]sulfonyl}-4-(1-naphthylmethyl)piperazine is unique due to its combination of a difluoromethyl group, a pyrazole ring, and a sulfonyl group, which confer distinct chemical properties and biological activities. This makes it a valuable compound for research in antimicrobial resistance and other scientific fields.
Properties
Molecular Formula |
C20H22F2N4O2S |
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Molecular Weight |
420.5 g/mol |
IUPAC Name |
1-[1-(difluoromethyl)-3-methylpyrazol-4-yl]sulfonyl-4-(naphthalen-1-ylmethyl)piperazine |
InChI |
InChI=1S/C20H22F2N4O2S/c1-15-19(14-26(23-15)20(21)22)29(27,28)25-11-9-24(10-12-25)13-17-7-4-6-16-5-2-3-8-18(16)17/h2-8,14,20H,9-13H2,1H3 |
InChI Key |
IVHGFQYRZGOOHI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NN(C=C1S(=O)(=O)N2CCN(CC2)CC3=CC=CC4=CC=CC=C43)C(F)F |
Origin of Product |
United States |
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